Cas no 1082065-85-7 (3-(trimethyl-1H-pyrazol-4-yl)propanal)

• Product Name: 3-(trimethyl-1H-pyrazol-4-yl)propanal
• CAS No: 1082065-85-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6221879
• PubChem ID: 86641650
• Update Time: 2025-05-24

3-(trimethyl-1H-pyrazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(trimethyl-1H-pyrazol-4-yl)propanal
• SCHEMBL3320936
• OEOMONUIKLWGSJ-UHFFFAOYSA-N
• 1082065-85-7
• EN300-1858872
• 3-(1,3,5-Trimethyl-1H-pyrazol-4-yl)-propionaldehyde

• Inchi： 1S/C9H14N2O/c1-7-9(5-4-6-12)8(2)11(3)10-7/h6H,4-5H2,1-3H3
• InChI Key： OEOMONUIKLWGSJ-UHFFFAOYSA-N
• SMILES： O=CCCC1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(trimethyl-1H-pyrazol-4-yl)propanal

Comprehensive Overview of 3-(trimethyl-1H-pyrazol-4-yl)propanal (CAS No. 1082065-85-7): Properties, Applications, and Industry Insights

3-(trimethyl-1H-pyrazol-4-yl)propanal (CAS No. 1082065-85-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole derivative combines a trimethylpyrazole core with a propanal side chain, offering versatile reactivity for synthetic applications. As researchers explore novel heterocyclic compounds, this molecule stands out for its potential in drug discovery and material science.

The growing interest in 3-(trimethyl-1H-pyrazol-4-yl)propanal aligns with current trends in green chemistry and sustainable synthesis. Many users searching for this compound inquire about its eco-friendly production methods or biodegradability – key concerns in modern chemical development. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), making it valuable for precision applications where structural integrity matters.

In pharmaceutical contexts, the pyrazole moiety of CAS 1082065-85-7 shows promise for developing targeted therapies. Recent patent literature suggests its utility in creating kinase inhibitors, addressing frequent searches about next-generation drug candidates. The compound's aldehyde functionality enables diverse conjugation reactions, answering common queries about molecular modification techniques in medicinal chemistry.

Material scientists value 3-(trimethyl-1H-pyrazol-4-yl)propanal for its role in synthesizing advanced polymers. Its dual reactive sites facilitate creation of cross-linked networks with enhanced thermal stability – a hot topic in searches for high-performance materials. The compound's low volatility and storage stability (confirmed by accelerated aging studies) make it practical for industrial formulations.

Quality control protocols for 1082065-85-7 emphasize chromatographic purity and residual solvent analysis, addressing regulatory concerns frequently searched by compliance professionals. The compound's spectral data (available in major chemical databases) includes complete 1H/13C NMR assignments and mass fragmentation patterns – essential references for analytical chemists.

Emerging applications in catalysis research utilize 3-(trimethyl-1H-pyrazol-4-yl)propanal as a ligand precursor for transition metal complexes. This responds to growing interest in asymmetric synthesis methods and chiral auxiliaries. The compound's steric effects from the trimethyl groups enable unique chelation geometries, a subject of active computational chemistry studies.

Safety data for CAS 1082065-85-7 indicates standard handling procedures for laboratory chemicals, with comprehensive SDS documentation available. This addresses frequent searches about chemical handling protocols and workplace safety measures. The compound's non-hygroscopic nature simplifies storage compared to similar aldehyde derivatives.

Market analysts note increasing demand for 3-(trimethyl-1H-pyrazol-4-yl)propanal in contract research organizations, particularly for custom synthesis projects. Its scalable production (demonstrated at kilogram scale) answers commercial inquiries about bulk availability. Current research explores its potential in electronic materials, linking to trending searches about organic semiconductors.

The compound's structure-activity relationships continue to be investigated through QSAR modeling and molecular docking studies – techniques frequently searched by computational chemists. Its logP value (experimentally determined as 1.8±0.2) suggests favorable bioavailability characteristics for pharmaceutical applications.

Future directions for 1082065-85-7 research may focus on continuous flow chemistry applications, addressing industry interest in process intensification. The compound's compatibility with microwave-assisted synthesis (demonstrated in recent literature) provides answers to queries about energy-efficient reactions in organic chemistry.